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Compound of Interest

Compound Name: Endothal monohydrate

Cat. No.: B166117 Get Quote

This technical guide provides a detailed examination of Endothall monohydrate, a compound of

significant interest in various scientific and industrial domains. From its fundamental chemical

identity to its practical applications and safety considerations, this document serves as a critical

resource for researchers, scientists, and professionals in drug development. Our focus is to

deliver not only precise data but also the contextual understanding necessary for its effective

and safe utilization.

Core Chemical Identity and Physicochemical
Properties
Endothall is a dicarboxylic acid and a potent herbicide, with its monohydrate form being a

primary state for handling and formulation.[1] The core structure is a bridged bicyclic ether,

specifically 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid.[2][3] The addition of a single

water molecule in the monohydrate form alters its molecular weight and other physical

properties, a critical distinction for accurate experimental design and formulation calculations.

Molecular Formula and Weight
The defining characteristics of any chemical compound are its molecular formula and weight.

For Endothall and its monohydrate, these are distinct:

Endothall (Anhydrous): The molecular formula is C₈H₁₀O₅.[2][3][4][5] This corresponds to a

molecular weight of 186.16 g/mol .[2][4][5]
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Endothall Monohydrate: The molecular formula is C₈H₁₀O₅·H₂O.[6][7] This hydrated form has

a molecular weight of 204.18 g/mol .[6][7][8]

A failure to differentiate between the anhydrous and monohydrate forms can lead to significant

errors in stoichiometry and concentration calculations, impacting experimental reproducibility

and the efficacy of formulations.

Physicochemical Data Summary
For ease of reference and comparison, the key physicochemical properties of Endothall and its

monohydrate are summarized in the table below.

Property
Endothall
(Anhydrous)

Endothall
Monohydrate

References

Molecular Formula C₈H₁₀O₅ C₈H₁₀O₅·H₂O [2][3][4][5][6][7]

Molecular Weight 186.16 g/mol 204.18 g/mol [2][4][5][6][7][8]

CAS Number 145-73-3 62059-43-2 [1][4][5][6][7][8][9]

Appearance White crystalline solid Colorless crystals [1]

Melting Point 144 °C Not specified [2][5]

Water Solubility 100 g/L (at 20 °C) Not specified [2][3]

Structural Elucidation and Chemical Representation
The biological activity of Endothall is intrinsically linked to its three-dimensional structure. The

molecule possesses a rigid bicyclic framework which is crucial for its interaction with biological

targets.

Chemical Structure Diagram
The following diagram, generated using the DOT language, illustrates the chemical structure of

Endothall, highlighting the core 7-oxabicyclo[2.2.1]heptane ring system and the two carboxylic

acid functional groups.

Caption: Chemical structure of Endothall.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://esslabshop.com/products/n-11852-100mg
https://www.scbt.com/p/endothal-monohydrate-62059-43-2
https://esslabshop.com/products/n-11852-100mg
https://www.scbt.com/p/endothal-monohydrate-62059-43-2
https://pubchem.ncbi.nlm.nih.gov/compound/Endothal-monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Endothall
https://en.wikipedia.org/wiki/Endothall
https://www.drugfuture.com/chemdata/endothall.html
https://www.accustandard.com/prod0002522.html
https://esslabshop.com/products/n-11852-100mg
https://www.scbt.com/p/endothal-monohydrate-62059-43-2
https://pubchem.ncbi.nlm.nih.gov/compound/Endothall
https://www.drugfuture.com/chemdata/endothall.html
https://www.accustandard.com/prod0002522.html
https://esslabshop.com/products/n-11852-100mg
https://www.scbt.com/p/endothal-monohydrate-62059-43-2
https://pubchem.ncbi.nlm.nih.gov/compound/Endothal-monohydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8477916.htm
https://www.drugfuture.com/chemdata/endothall.html
https://www.accustandard.com/prod0002522.html
https://esslabshop.com/products/n-11852-100mg
https://www.scbt.com/p/endothal-monohydrate-62059-43-2
https://pubchem.ncbi.nlm.nih.gov/compound/Endothal-monohydrate
https://www.accustandard.com/prod0001673.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8477916.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Endothall
https://www.accustandard.com/prod0002522.html
https://pubchem.ncbi.nlm.nih.gov/compound/Endothall
https://en.wikipedia.org/wiki/Endothall
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications and Mechanism of Action
Endothall is primarily recognized for its use as a selective contact herbicide for both terrestrial

and aquatic weeds.[1][10] It also serves as a defoliant and desiccant for crops like cotton and

potatoes.[1][10] In a non-agricultural context, it is employed as a biocide in cooling towers.[3]

The herbicidal activity of Endothall stems from its ability to inhibit protein phosphatase 2A

(PP2A).[3] This enzyme is a critical regulator of numerous cellular processes, including cell

growth, division, and apoptosis. By inhibiting PP2A, Endothall disrupts these fundamental

pathways, leading to cell death in susceptible plants. This targeted mechanism of action is a

key area of research for the development of novel therapeutic agents, particularly in oncology,

as PP2A is also a tumor suppressor.

Experimental Protocols: Preparation of Standard
Solutions
Accurate preparation of standard solutions is fundamental to any experimental workflow

involving Endothall monohydrate. The following protocol outlines a self-validating procedure for

creating a stock solution.

Objective: To prepare a 1 mg/mL stock solution of Endothall monohydrate in a suitable solvent.

Materials:

Endothall monohydrate (CAS: 62059-43-2)

Methanol (HPLC grade)

Analytical balance (readable to 0.0001 g)

Volumetric flask (Class A, 10 mL)

Pipettes and appropriate safety equipment

Procedure:
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Mass Measurement: Accurately weigh approximately 10 mg of Endothall monohydrate and

record the exact mass. The use of an analytical balance is crucial for precision.

Dissolution: Quantitatively transfer the weighed Endothall monohydrate to a 10 mL

volumetric flask.

Solvent Addition: Add approximately 5 mL of methanol to the volumetric flask and gently swirl

to dissolve the compound completely. Endothall is soluble in methanol.[2]

Volume Adjustment: Once fully dissolved, bring the solution to the 10 mL mark with

methanol. Ensure the meniscus is read at eye level for accuracy.

Homogenization: Cap the flask and invert it several times to ensure a homogenous solution.

Concentration Calculation: Calculate the precise concentration of the stock solution based

on the exact mass of Endothall monohydrate weighed.

Storage: Store the stock solution in a properly labeled, sealed container at room

temperature, protected from light.

Causality and Self-Validation: The use of Class A volumetric glassware and an analytical

balance minimizes measurement errors. The quantitative transfer ensures that all the weighed

compound contributes to the final concentration. The final concentration calculation based on

the actual mass provides a self-validating system, as the concentration is not assumed but is

empirically determined.

Safety and Handling
Endothall is classified as a toxic substance and is a strong irritant to the eyes and skin.[1]

Ingestion can lead to severe gastrointestinal inflammation.[4] Therefore, appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn

when handling this compound. All work should be conducted in a well-ventilated area or a fume

hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ENDOTHAL | 145-73-3 [chemicalbook.com]

2. Endothall | C8H10O5 | CID 168842 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Endothall - Wikipedia [en.wikipedia.org]

4. Endothall [drugfuture.com]

5. accustandard.com [accustandard.com]

6. esslabshop.com [esslabshop.com]

7. scbt.com [scbt.com]

8. Endothal monohydrate | C8H12O6 | CID 23615703 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. accustandard.com [accustandard.com]

10. Endothal [sitem.herts.ac.uk]

To cite this document: BenchChem. [Endothall Monohydrate: A Comprehensive Technical
Dossier]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Endothall
https://www.benchchem.com/product/b166117?utm_src=pdf-body
https://www.esslab.com/chem-service/pesticides/endothal-monohydrate
https://www.drugfuture.com/chemdata/endothall.html
https://www.benchchem.com/product/b166117?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Endothal-monohydrate
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/267.htm
https://en.wikipedia.org/wiki/Endothall
https://www.benchchem.com/product/b166117?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8477916.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Endothall
https://en.wikipedia.org/wiki/Endothall
https://www.drugfuture.com/chemdata/endothall.html
https://www.accustandard.com/prod0002522.html
https://esslabshop.com/products/n-11852-100mg
https://www.scbt.com/p/endothal-monohydrate-62059-43-2
https://pubchem.ncbi.nlm.nih.gov/compound/Endothal-monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Endothal-monohydrate
https://www.accustandard.com/prod0001673.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/265.htm
https://www.benchchem.com/product/b166117#endothall-monohydrate-molecular-weight-and-formula
https://www.benchchem.com/product/b166117#endothall-monohydrate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b166117#endothall-monohydrate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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